Cas no 1355237-40-9 (4-(5-Methoxycarbonyl-4-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-(5-Methoxycarbonyl-4-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
• CAS No: 1355237-40-9
• MF: C₁₇H₂₅N₃O₄
• MW: 335.398104429245
• CID: 5179344
• Update Time: 2025-05-27

4-(5-Methoxycarbonyl-4-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(5-Methoxycarbonyl-4-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
• 1-Piperazinecarboxylic acid, 4-[5-(methoxycarbonyl)-4-methyl-2-pyridinyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C17H25N3O4/c1-12-10-14(18-11-13(12)15(21)23-5)19-6-8-20(9-7-19)16(22)24-17(2,3)4/h10-11H,6-9H2,1-5H3
• InChI Key： IJKKRKOROSPRMX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2=NC=C(C(OC)=O)C(C)=C2)CC1

Additional information on 4-(5-Methoxycarbonyl-4-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 4-(5-Methoxycarbonyl-4-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1355237-40-9)

4-(5-Methoxycarbonyl-4-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1355237-40-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a pyridine ring with a piperazine moiety, making it a valuable intermediate in drug discovery. Its tert-butyl ester group enhances stability, while the methoxycarbonyl functionality offers versatility for further derivatization. Researchers frequently employ this compound in the development of kinase inhibitors and other bioactive molecules targeting neurological and metabolic disorders.

The growing demand for high-purity chemical intermediates in drug development has spotlighted compounds like CAS 1355237-40-9. Recent trends in AI-assisted molecular design and green chemistry have further amplified interest in such building blocks. Common search queries like "synthetic applications of pyridine-piperazine hybrids" or "tert-butyl ester protection in medicinal chemistry" reflect the compound's relevance. Analytical techniques including HPLC, NMR, and mass spectrometry are typically used to verify its purity (>98%), which is critical for reproducibility in biological assays.

From a synthetic perspective, the 4-methyl-pyridin-2-yl segment contributes to enhanced lipophilicity, potentially improving blood-brain barrier penetration in CNS-targeting compounds—a hot topic in neuropharmacology research. The compound's piperazine-1-carboxylic acid component also aligns with current investigations into GPCR modulation, addressing frequent search terms like "piperazine derivatives as drug scaffolds". Notably, its stability under physiological pH conditions makes it suitable for prodrug development, a trending approach in targeted drug delivery systems.

Regulatory-compliant handling of 1355237-40-9 requires standard laboratory precautions, though it doesn't fall under restricted categories. Its applications extend to peptide coupling reactions and protecting group strategies, frequently discussed in organic chemistry forums. The compound's crystalline form (typically white to off-white powder) ensures convenient storage and handling, with optimal stability at -20°C under inert atmosphere—details often queried as "storage conditions for acid-sensitive esters".

Emerging research connects similar structures to anti-inflammatory and antioxidant properties, fueling exploratory studies. Patent databases reveal its utility in cancer immunotherapy pipelines, particularly in modifying immune checkpoint inhibitors. These applications respond to trending searches like "small molecules in combination therapies". The compound's molecular weight (309.36 g/mol) and logP value (~2.1) make it compatible with Lipinski's Rule of Five, a frequent benchmark in computational drug design discussions.

In conclusion, 4-(5-Methoxycarbonyl-4-methyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester represents a multifaceted tool for modern drug discovery. Its structural features address key challenges in bioavailability optimization and selective targeting, while its synthetic accessibility supports scalable production. As the pharmaceutical industry increasingly focuses on fragment-based drug design and covalent inhibitors, this compound's relevance continues to grow, evidenced by its rising mentions in SciFinder and Reaxys databases.